Cas no 898044-49-0 (4-Chloroquinazoline-2-carbonitrile)

• Product Name: 4-Chloroquinazoline-2-carbonitrile
• CAS No: 898044-49-0
• MF: C₉H₄ClN₃
• MW: 189.601160049438
• MDL: MFCD09834969
• CID: 1081706
• PubChem ID: 55277138
• Update Time: 2025-05-28

4-Chloroquinazoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloroquinazoline-2-carbonitrile
• 2-QUINAZOLINECARBONITRILE,4-CHLORO
• 4-CHLORO-2-QUINAZOLINECARBONITRILE
• 4-Chloro-2-quinazolinecarbonitrile (ACI)
• 898044-49-0
• STHFFVMWNKRMAQ-UHFFFAOYSA-N
• AKOS006328529
• SY285274
• AB52968
• MFCD09834969
• DTXSID40717266
• CS-0199485
• C90566
• BS-49532
• SCHEMBL1367959

• MDL： MFCD09834969
• Inchi： 1S/C9H4ClN3/c10-9-6-3-1-2-4-7(6)12-8(5-11)13-9/h1-4H
• InChI Key： STHFFVMWNKRMAQ-UHFFFAOYSA-N
• SMILES： N#CC1N=C2C(C=CC=C2)=C(Cl)N=1

Computed Properties

• Exact Mass: 189.00900
• Monoisotopic Mass: 189.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57000
• LogP: 2.15488

Additional information on 4-Chloroquinazoline-2-carbonitrile

Recent Advances in the Study of 4-Chloroquinazoline-2-carbonitrile (CAS: 898044-49-0)

4-Chloroquinazoline-2-carbonitrile (CAS: 898044-49-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and anticancer agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential therapeutic applications. This research brief consolidates the latest findings on this compound, focusing on its synthetic routes, biological activities, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Chloroquinazoline-2-carbonitrile as a precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The research team utilized a multi-step synthetic approach, starting from commercially available quinazoline derivatives, to achieve high yields of the target compound. The study emphasized the compound's role in enhancing the binding affinity of inhibitors to EGFR mutants, which are often resistant to conventional therapies.

In addition to its application in oncology, 4-Chloroquinazoline-2-carbonitrile has shown promise in the development of antimicrobial agents. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported its incorporation into hybrid molecules targeting bacterial topoisomerases. These hybrids exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, suggesting a potential pathway for addressing antibiotic resistance.

Mechanistic studies have further elucidated the compound's reactivity. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses revealed that the chlorine and nitrile groups at the 4- and 2-positions, respectively, facilitate nucleophilic substitution reactions, making it a versatile scaffold for functionalization. This property has been exploited in the design of libraries of quinazoline-based compounds for high-throughput screening against various disease targets.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 4-Chloroquinazoline-2-carbonitrile. Recent pharmacokinetic studies highlighted issues such as poor solubility and rapid metabolism, which limit their bioavailability. Researchers are now exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as reported in a 2024 Molecular Pharmaceutics study.

In conclusion, 4-Chloroquinazoline-2-carbonitrile (CAS: 898044-49-0) continues to be a focal point in medicinal chemistry research, with its applications expanding beyond traditional kinase inhibition. Ongoing studies are expected to further refine its utility in drug development, particularly in addressing unmet medical needs in oncology and infectious diseases. Future research directions may include computational modeling to predict its reactivity and toxicity profiles, as well as the exploration of greener synthetic routes to enhance sustainability.